Cas no 2171726-90-0 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-2-methylpiperidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-2-methylpiperidine-3-carboxylic acid
• CAS No: 2171726-90-0
• MF: C₂₈H₃₀N₂O₅
• MW: 474.548207759857
• CID: 6027123
• PubChem ID: 165778214
• Update Time: 2025-10-30

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-2-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-2-methylpiperidine-3-carboxylic acid
• EN300-1473264
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]-2-methylpiperidine-3-carboxylic acid
• 2171726-90-0

• Inchi： 1S/C28H30N2O5/c1-3-4-15-25(26(31)30-16-9-14-19(18(30)2)27(32)33)29-28(34)35-17-24-22-12-7-5-10-20(22)21-11-6-8-13-23(21)24/h5-8,10-13,18-19,24-25H,9,14-17H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： DQEWJKKOBZWBRV-UHFFFAOYSA-N
• SMILES： OC(C1CCCN(C(C(CC#CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1C)=O

Computed Properties

• Exact Mass: 474.21547206g/mol
• Monoisotopic Mass: 474.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 838
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-2-methylpiperidine-3-carboxylic acid

Introduction to Compound CAS No 2171726-90-0: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-2-methylpiperidine-3-carboxylic Acid

The compound with CAS No 2171726-90-0, named 1-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-yoyl)-2-methylpiperidine-3-carboxylic acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug delivery systems, peptide synthesis, and materials science.

The molecular structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group, a hexafluorinated alkyne moiety, and a piperidine ring with a carboxylic acid functionality. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of the compound during chemical transformations. The hexafluorinated alkyne moiety introduces unique electronic and steric properties, making it suitable for applications in click chemistry and bioconjugation reactions.

Recent studies have highlighted the potential of this compound as a versatile building block in the construction of bioactive molecules. Researchers have demonstrated its ability to participate in copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, enabling the formation of stable triazole linkages. These linkages are highly valuable in drug design, where they can be used to create bioisosteric replacements or to enhance the pharmacokinetic properties of therapeutic agents.

In addition to its role in organic synthesis, this compound has shown promise in materials science applications. Its ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with tunable mechanical and thermal properties. These materials have potential applications in tissue engineering, drug delivery systems, and sensors.

The synthesis of 1-{(9H-fluoren-9-yimethoxycarbonyl}amino)hexafluorobutyryl}-2-methylpiperidine-3-carboxylic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the installation of the Fmoc group, the introduction of the hexafluorinated alkyne moiety, and the functionalization of the piperidine ring.

Despite its complexity, this compound has demonstrated remarkable stability under physiological conditions, making it an attractive candidate for biomedical applications. Ongoing research is focused on optimizing its bioavailability and exploring its potential as a prodrug or as a component in targeted drug delivery systems.

In conclusion, CAS No 2171726-90 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers working at the forefront of chemical synthesis and materials science.